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Compound of Interest

Methyl 2-amino-5-
Compound Name: _ o
(trifluoromethyl)nicotinate

Cat. No.: B572583

An In-depth Technical Guide to the Safety of Methyl 2-amino-5-(trifluoromethyl)nicotinate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety information for
Methyl 2-amino-5-(trifluoromethyl)nicotinate. It is intended for informational purposes for a
scientific audience and is not a substitute for a formal Safety Data Sheet (SDS) or a
comprehensive risk assessment. For detailed and certified safety information, please refer to
the SDS provided by a chemical supplier.

Introduction

Methyl 2-amino-5-(trifluoromethyl)nicotinate is a substituted pyridine derivative. Its
structure, featuring a trifluoromethyl group, suggests potential applications in medicinal
chemistry and materials science. As with any chemical compound, a thorough understanding of
its safety profile is paramount for handling and research purposes. This guide synthesizes
available data on the safety of this compound.

Chemical and Physical Properties

A summary of the key identification and physical properties of Methyl 2-amino-5-
(trifluoromethyl)nicotinate is presented in Table 1.
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Table 1: Chemical and Physical Properties

Property Value Reference
CAS Number 1227048-89-6 [11[2]
Molecular Formula CsH7F3N202 [1][2]
Molecular Weight 220.15 g/mol [1112]
Physical Form Solid [3]

Storage Store at 4°C, protect from light [11[2]

Hazard Identification and Classification

Based on available information from chemical suppliers, Methyl 2-amino-5-
(trifluoromethyl)nicotinate is classified as hazardous.[3] The GHS classification and
associated hazard statements are summarized in Table 2.

Table 2: GHS Hazard Classification

Classificati L . Signal
Code Description  Pictogram Reference
on Word
Acute Toxicity ) GHSO07
Harmful if ) ]
(Oral), H302 (Exclamation Warning [3]
swallowed
Category 4 Mark)
Skin May cause GHSO07
Sensitization,  H317 an allergic (Exclamation Warning [3]
Category 1 skin reaction Mark)

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Toxicological Information
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Detailed toxicological studies for Methyl 2-amino-5-(trifluoromethyl)nicotinate are not
publicly available. The hazard classifications are based on data held by suppliers or derived
from computational models.

Acute Oral Toxicity

The classification of "Acute Toxicity (Oral), Category 4" (H302) indicates that the substance is
harmful if swallowed.[3] This classification is typically based on an LD50 (lethal dose, 50%)
value in a specific range, as defined by GHS criteria. However, the specific LD50 value for this
compound is not publicly available.

Skin Sensitization

The classification as a "Skin Sensitizer, Category 1" (H317) suggests that this compound can
cause an allergic skin reaction upon contact.[3] This is a significant hazard for laboratory
personnel, and appropriate personal protective equipment is crucial.

Experimental Protocols

Specific experimental protocols for the safety assessment of Methyl 2-amino-5-
(trifluoromethyl)nicotinate are not available in the public domain. However, standardized test
guidelines from the Organisation for Economic Co-operation and Development (OECD) are
typically used for the classification of chemicals.

General Protocol for Acute Oral Toxicity (OECD Test
Guideline 423)

This method involves a stepwise procedure with the use of a small number of animals per step.
The substance is administered orally to a group of animals at a defined dose. The presence or
absence of compound-related mortality determines the next step, which may involve testing at
a higher or lower dose. This approach allows for classification while minimizing animal use.[4]

Experimental Workflow: Acute Oral Toxicity (OECD 423)
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Caption: Workflow for the Acute Toxic Class Method (OECD 423).

General Protocol for In Vitro Skin Sensitization (OECD
Test Guideline 442D)

This guideline describes the ARE-Nrf2 luciferase test method, which is an in vitro assay. It is
based on the second key event in the adverse outcome pathway for skin sensitization, which
involves the activation of keratinocytes. The assay uses a human cell line to measure the
activation of the Keap1-Nrf2-ARE signaling pathway, which is a key response to electrophilic
substances that can act as skin sensitizers.[5][6]

Experimental Workflow: In Vitro Skin Sensitization (OECD 442D)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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